1-Chloro-5-fluoro-4-nitro-2-(trichloromethoxy)benzene

• IUPAC Name: 1-chloro-5-fluoro-4-nitro-2-(trichloromethoxy)benzene
• InChI: InChI=1S/C7H2Cl4FNO3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H
• InChI Key: MNRUZCMUUGVPMM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1OC(Cl)(Cl)Cl)Cl)F)[N+](=O)[O-]
• Molecular Formula: C7H2Cl4FNO3
• DSSTOX Substance ID: DTXSID701201361
• Molecular Weight: 308.9 g/mol
• CAS RN: 1417566-39-2

Description

1-Chloro-5-fluoro-4-nitro-2-(trichloromethoxy)benzene, also known as 1-CFN-2-TCMB, is a synthetic organic compound belonging to the larger family of nitrobenzenes. It is a colorless solid, with a molecular formula of C8H3Cl3FNO3. 1-CFN-2-TCMB has a wide range of applications in both scientific research and industrial processes. Its unique chemical structure makes it a valuable resource for researchers looking to explore its potential in various applications.

Scientific Research Applications

Rotational Isomerism Studies

1-Chloro-5-fluoro-4-nitro-2-(trichloromethoxy)benzene and related compounds are used in research on rotational isomerism. Proton Magnetic Resonance (PMR) studies of halotoluenes, including similar fluoro and chloro derivatives of benzalchlorides, have provided insights into the conformations of these molecules in solution, emphasizing the stereospecific long-range spin–spin coupling constants (Hutton, Rowbotham, Barber, & Schaefer, 1971).

Reactions with Boron Trifluoride

In the field of organic chemistry, this compound-related compounds have been studied for their reaction with boron trifluoride. The solvent dependence of these reactions has significant implications for preparative chemistry (Barili et al., 1974).

Fluorination of Aromatic Compounds

The fluorination of benzene and its derivatives, including those related to this compound, is an important area of study. Research on the fluorination patterns of various benzenes provides valuable data for developing new synthetic methods and understanding reaction mechanisms (Fedorov et al., 2015).

Synthesis of Novel Compounds

This compound has been used in the synthesis of new compounds, including various fluoro- and nitro-substituted benzenes. These syntheses contribute to expanding the range of available compounds for various applications, including pharmaceuticals and materials science (Ajenjo et al., 2016).

Electron Attachment Studies

Dissociative electron attachment (DEA) studies involving halocarbon-derivatives of nitro-benzene, closely related to this compound, help in understanding electron interactions with these molecules. Such studies are crucial for developing new materials and understanding fundamental chemical processes (Wnorowska, Kočišek, & Matejčík, 2014).

Electrophilic Substitution Research

Research on the electrophilic substitution of benzodioxanes, including fluoro- and nitro-substituted derivatives, helps in understanding the reactivity of these compounds and their potential applications in synthetic chemistry (Daukshas et al., 1978).

Development of Fluoro-Polyimides

Compounds similar to this compound are used in synthesizing fluoro-polyimides. These materials have applications in various fields due to their excellent thermal stability and low moisture absorption (Xie et al., 2001).